Cas no 828926-46-1 (1-Naphthalenamine, 6-bromo-1,2,3,4-tetrahydro-, (1R)-)

• Product Name: 1-Naphthalenamine, 6-bromo-1,2,3,4-tetrahydro-, (1R)-
• CAS No: 828926-46-1
• MF: C₁₀H₁₂BrN
• MW: 226.112981796265
• CID: 680684
• PubChem ID: 71416765
• Update Time: 2025-04-19

1-Naphthalenamine, 6-bromo-1,2,3,4-tetrahydro-, (1R)- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenamine, 6-bromo-1,2,3,4-tetrahydro-, (1R)-
• 1213003-24-7
• MFCD09256234
• DTXSID10836130
• 828926-46-1
• Y11547
• WS-00161
• (1R)-6-Bromo-1,2,3,4-tetrahydronaphthalen-1-amine
• (R)-6-bromo-1,2,3,4-tetrahydronaphthalen-1-amine
• CS-0131237

• Inchi： 1S/C10H12BrN/c11-8-4-5-9-7(6-8)2-1-3-10(9)12/h4-6,10H,1-3,12H2/t10-/m1/s1
• InChI Key： JBGXAYOORBASGV-SNVBAGLBSA-N
• SMILES： BrC1C=CC2=C(C=1)CCC[C@H]2N

Computed Properties

• Exact Mass: 225.01531g/mol
• Monoisotopic Mass: 225.01531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų